4-Bromo-2-isopropylpyridazin-3(2H)-one

Specification

• CAS No.: 1934675-50-9
• Molecular Formula: C7H9BrN2O
• Molecular Weight: 217.066
• IUPAC Name: 4-bromo-2-propan-2-ylpyridazin-3-one
• Standard InChI: InChI=1S/C7H9BrN2O/c1-5(2)10-7(11)6(8)3-4-9-10/h3-5H,1-2H3
• Standard InChI Key: JVUDTUFFYPEXRY-UHFFFAOYSA-N
• SMILES: CC(C)N1C(=O)C(=CC=N1)Br

Introduction

4-Bromo-2-isopropylpyridazin-3(2H)-one is a heterocyclic organic compound belonging to the pyridazine class. It is specifically a derivative of pyridazinone, which has been explored for various applications in organic synthesis and pharmaceutical research. This compound is noted for its potential as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Synthesis and Applications

The synthesis of 4-Bromo-2-isopropylpyridazin-3(2H)-one involves typical organic chemistry methods, often starting from pyridazine derivatives. This compound can serve as a versatile intermediate due to its reactive bromine and isopropyl groups, which can be modified to introduce various functional groups.

Applications in Organic Synthesis

In organic synthesis, pyridazinone derivatives like 4-Bromo-2-isopropylpyridazin-3(2H)-one are valuable for constructing complex heterocyclic systems. These compounds can be used to synthesize a wide range of biologically active molecules, including potential pharmaceuticals and agrochemicals.

Pharmaceutical Research

Pyridazinone derivatives have been explored for their pharmacological properties, including antihypertensive and anticancer activities. While specific research on 4-Bromo-2-isopropylpyridazin-3(2H)-one is limited, its structural similarity to other pyridazinones suggests potential applications in drug development.

Biological Activity

Although specific biological activity data for 4-Bromo-2-isopropylpyridazin-3(2H)-one are not widely reported, related pyridazinone compounds have shown promise in various therapeutic areas. For instance, pyridazinone derivatives have been investigated for their antihypertensive properties, with some compounds exhibiting significant reductions in mean arterial blood pressure.

Future Research Directions

Future research could focus on exploring the biological activity of 4-Bromo-2-isopropylpyridazin-3(2H)-one and its derivatives. Given the versatility of pyridazinone derivatives in drug design, this compound could serve as a starting point for developing novel therapeutic agents.

Availability and Handling

4-Bromo-2-isopropylpyridazin-3(2H)-one is available from chemical suppliers for laboratory use. It is essential to handle this compound under appropriate conditions, following standard safety protocols for organic chemicals.

Supplier	Product Details
CymitQuimica	Brand: Fluorochem, intended for lab use only
Chemshuttle	Catalog No.: TQP2204, Purity: 95%